Cas no 29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-)

Hexadecane,1-(hexadecylsulfinyl)- structure
29677-50-7 structure
Product Name:Hexadecane,1-(hexadecylsulfinyl)-
CAS No:29677-50-7
MF:C32H66OS
MW:498.930849552155
CID:278118
PubChem ID:313787
Update Time:2025-04-19

Hexadecane,1-(hexadecylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Hexadecane,1-(hexadecylsulfinyl)-
    • 1-hexadecylsulfinylhexadecane
    • AC1L7O7W
    • Dicetylsulfoxyd
    • dihexadecyl sulfoxide
    • Dihexadecyl-sulfoxid
    • Di-n-hexadecylsulfoxid
    • NSC229449
    • DTXSID20310638
    • 29677-50-7
    • NSC-229449
    • SCHEMBL4791112
    • 1-(HEXADECANE-1-SULFINYL)HEXADECANE
    • Inchi: 1S/C32H66OS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34(33)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
    • InChI Key: BUHFRUVZJRJKQQ-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 498.48378
  • Monoisotopic Mass: 498.483
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 30
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.8
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 0.881
  • Boiling Point: 597.4°Cat760mmHg
  • Flash Point: 315.1°C
  • Refractive Index: 1.474
  • PSA: 17.07
  • LogP: 12.56340
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